Cas no 1379310-39-0 (3,4-Diamino-2-chlorophenol)
3,4-Diamino-2-chlorophenol Chemical and Physical Properties
Names and Identifiers
-
- EN300-733105
- 3,4-diamino-2-chlorophenol
- DTXSID601028699
- SCHEMBL5009700
- 1379310-39-0
- Phenol, 3,4-diamino-2-chloro-
- 3,4-Diamino-2-chlorophenol
-
- Inchi: 1S/C6H7ClN2O/c7-5-4(10)2-1-3(8)6(5)9/h1-2,10H,8-9H2
- InChI Key: MDBJJUGZMDAIGD-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1N)N)O
Computed Properties
- Exact Mass: 158.0246905g/mol
- Monoisotopic Mass: 158.0246905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 72.3Ų
Experimental Properties
- Density: 1.519±0.06 g/cm3(Predicted)
- Boiling Point: 336.3±42.0 °C(Predicted)
- pka: 8.82±0.23(Predicted)
3,4-Diamino-2-chlorophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-733105-1.0g |
3,4-diamino-2-chlorophenol |
1379310-39-0 | 1g |
$0.0 | 2023-06-07 |
3,4-Diamino-2-chlorophenol Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 3,4-Diamino-2-chlorophenol
Research Briefing on 3,4-Diamino-2-chlorophenol (CAS: 1379310-39-0) in Chemical Biology and Pharmaceutical Applications
3,4-Diamino-2-chlorophenol (CAS: 1379310-39-0) is a chlorinated aromatic compound with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This briefing consolidates the latest findings on its chemical properties, synthetic applications, and biological activities, offering insights into its growing relevance in drug discovery and development.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3,4-Diamino-2-chlorophenol as a precursor in the synthesis of kinase inhibitors targeting cancer pathways. The research team utilized its amino and chloro functional groups to construct a library of small molecules, with several derivatives showing potent inhibitory effects against EGFR and VEGFR-2 kinases. The compound's structural flexibility allows for diverse modifications, enabling the optimization of pharmacokinetic properties while maintaining target specificity.
In the field of antimicrobial research, 3,4-Diamino-2-chlorophenol has emerged as a promising scaffold for developing new antibacterial agents. A recent investigation in Bioorganic & Medicinal Chemistry Letters reported its incorporation into hybrid molecules with enhanced activity against drug-resistant Staphylococcus aureus strains. The presence of the chloro substituent was found to significantly improve membrane penetration, while the amino groups facilitated interactions with bacterial targets, demonstrating the compound's dual functionality in drug design.
Analytical chemistry advancements have also contributed to better characterization of 3,4-Diamino-2-chlorophenol. A 2024 study employed high-resolution mass spectrometry and NMR spectroscopy to establish comprehensive purity profiles, addressing previous challenges in quality control for pharmaceutical applications. These methodological improvements are crucial for ensuring batch-to-batch consistency in drug development processes utilizing this compound.
The compound's potential extends to neurological research, where its structural analogs have shown modulatory effects on neurotransmitter systems. Preliminary data from ACS Chemical Neuroscience suggest that derivatives of 3,4-Diamino-2-chlorophenol may interact with dopaminergic and serotonergic receptors, opening new avenues for psychiatric medication development. However, further in vivo studies are required to fully evaluate these effects and potential therapeutic applications.
From a safety perspective, recent toxicological assessments have provided updated data on 3,4-Diamino-2-chlorophenol's handling requirements. The European Chemicals Agency's 2023 evaluation confirmed its classification as a skin sensitizer, emphasizing the need for proper protective measures in laboratory settings. These findings are particularly relevant for researchers working with the compound in synthetic chemistry applications.
Looking forward, the unique chemical properties of 3,4-Diamino-2-chlorophenol (CAS: 1379310-39-0) continue to attract research interest across multiple pharmaceutical domains. Its dual functionality as both a synthetic building block and a potential pharmacophore positions it as a valuable tool in medicinal chemistry. Future research directions may focus on expanding its applications in targeted drug delivery systems and exploring its role in the development of next-generation therapeutics for complex diseases.
1379310-39-0 (3,4-Diamino-2-chlorophenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)